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Compound of Interest

Compound Name: 8-(Trifluoromethyl)chroman-4-one

Cat. No.: B1390880 Get Quote

An In-Depth Technical Guide to 8-(Trifluoromethyl)chroman-4-one for Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 8-(Trifluoromethyl)chroman-4-one, a

fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug

discovery. We will delve into its chemical identity, synthesis, physicochemical properties, and its

strategic importance as a scaffold and building block for developing novel therapeutic agents.

This document is intended for researchers, chemists, and professionals in the field of drug

development.

Core Compound Identification
IUPAC Name: 8-(Trifluoromethyl)-2,3-dihydro-4H-1-benzopyran-4-one[1]

Common Name: 8-(Trifluoromethyl)chroman-4-one

CAS Number: 890839-66-4[1][2]

Molecular Formula: C₁₀H₇F₃O₂[1][2]

Molecular Weight: 216.16 g/mol [2]

The structure consists of a chroman-4-one core, which is a benzopyran derivative, substituted

with a trifluoromethyl (-CF₃) group at the C8 position of the aromatic ring.
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Diagram: Chemical Structure of 8-
(Trifluoromethyl)chroman-4-one

2-Hydroxy-3-(trifluoromethyl)acetophenone

Claisen-Schmidt Condensation

Formaldehyde (or equivalent)
Base Catalyst (e.g., NaOH)

Intermediate:
(E)-1-(2-hydroxy-3-(trifluoromethyl)phenyl)prop-2-en-1-one

Intramolecular Oxa-Michael Addition
(Cyclization)

Acid Catalyst (e.g., HCl, H₂SO₄)

8-(Trifluoromethyl)chroman-4-one

Purification
(Column Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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